Cas no 960198-51-0 (Methyl 2-(3-fluorophenyl)pyrimidine-5-carboxylate)

• Product Name: Methyl 2-(3-fluorophenyl)pyrimidine-5-carboxylate
• CAS No: 960198-51-0
• MF: C₁₂H₉FN₂O₂
• MW: 232.210466146469
• CID: 891529
• PubChem ID: 45073367
• Update Time: 2025-04-19

Methyl 2-(3-fluorophenyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-fluorophenyl)pyrimidine-5-carboxylate
• 2-(3-Fluorophenyl)pyrimidine-5-carboxylic acid methyl ester
• MFCD09864714
• SB59638
• 2-(3-fluoro-phenyl)-pyrimidine-5-carboxylic acid methyl ester
• Methyl2-(3-fluorophenyl)pyrimidine-5-carboxylate
• 960198-51-0
• FXWRWVBHWUPQAV-UHFFFAOYSA-N
• 2-(3-Fluoro-phenyl)-pyrimidine-5-carboxylic acid methyl ester, 95%
• SCHEMBL1364965

• Inchi： 1S/C12H9FN2O2/c1-17-12(16)9-6-14-11(15-7-9)8-3-2-4-10(13)5-8/h2-7H,1H3
• InChI Key： FXWRWVBHWUPQAV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1N=CC(C(=O)OC)=CN=1

Computed Properties

• Exact Mass: 232.06500
• Monoisotopic Mass: 232.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.08000
• LogP: 2.06930